Cas no 90908-89-7 (2-Cyanoacetylpyrrole)
2-Cyanoacetylpyrrole is a versatile organic compound with significant applications in the synthesis of pyrrole derivatives. It offers high purity and stability, facilitating efficient reactions in organic synthesis. Its unique structure and reactivity make it an ideal building block for the preparation of various pharmaceuticals and agrochemicals.
2-Cyanoacetylpyrrole structure
Product Name:2-Cyanoacetylpyrrole
CAS No:90908-89-7
MF:C7H6N2O
MW:134.13534116745
MDL:MFCD07369265
CID:788312
PubChem ID:11194355
Update Time:2025-07-16
2-Cyanoacetylpyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-propanenitrile, b-oxo-
- 2-Cyanoacetylpyrrole
- 3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile
- 3-oxo-3-(pyrrol-2-yl)-propanenitrile
- oxopyrrolylpropanenitrile
- pyrroloylacetonitrile
- Cyanacetylpyrrol
- LMNWETGSSJEVSH-UHFFFAOYSA-N
- SB62621
- AC-0811
- FT-0665267
- AM804533
- MFCD07369265
- SCHEMBL5158831
- DTXSID20458241
- AKOS005071522
- J-512999
- EN300-7169229
- 2-pyrroloylacetonitrile
- 90908-89-7
- CS-0038494
-
- MDL： MFCD07369265
- Inchi： 1S/C7H6N2O/c8-4-3-7(10)6-2-1-5-9-6/h1-2,5,9H,3H2
- InChI Key： LMNWETGSSJEVSH-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1=CC=CN1
Computed Properties
- Exact Mass: 134.04800
- Monoisotopic Mass: 134.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 56.6Ų
Experimental Properties
- Melting Point: 75-77°C
- PSA: 56.65000
- LogP: 1.11108
2-Cyanoacetylpyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33472-1g |
3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile |
90908-89-7 | 95% | 1g |
£168.00 | 2025-02-20 | |
| Apollo Scientific | OR33472-5g |
3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile |
90908-89-7 | 95% | 5g |
£756.00 | 2025-02-20 | |
| TRC | C962265-100mg |
2-Cyanoacetylpyrrole |
90908-89-7 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | C962265-250mg |
2-Cyanoacetylpyrrole |
90908-89-7 | 250mg |
$173.00 | 2023-05-18 | ||
| TRC | C962265-500mg |
2-Cyanoacetylpyrrole |
90908-89-7 | 500mg |
$305.00 | 2023-05-18 | ||
| TRC | C962265-1g |
2-Cyanoacetylpyrrole |
90908-89-7 | 1g |
$718.00 | 2023-05-18 | ||
| TRC | C962265-2g |
2-Cyanoacetylpyrrole |
90908-89-7 | 2g |
$1275.00 | 2023-05-18 | ||
| TRC | C962265-2.5g |
2-Cyanoacetylpyrrole |
90908-89-7 | 2.5g |
$1326.00 | 2023-05-18 | ||
| Chemenu | CM323186-5g |
3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile |
90908-89-7 | 95% | 5g |
$631 | 2021-08-18 | |
| Chemenu | CM323186-5g |
3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile |
90908-89-7 | 95% | 5g |
$*** | 2023-05-29 |
2-Cyanoacetylpyrrole Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
90908-89-7 (2-Cyanoacetylpyrrole) Related Products
- 129052-86-4(1-(5-ethyl-1H-pyrrol-2-yl)-1-Propanone)
- 71818-87-6(4-oxo-4-pyridin-2-ylbutanenitrile)
- 89631-85-6(1-Nonanone, 1-(1H-pyrrol-2-yl)-)
- 54123-21-6(3-Oxo-3-(pyridin-2-YL)propanenitrile)
- 868395-53-3(3-(6-Methylpyridin-2-yl)-3-oxopropanenitrile)
- 940-65-8(4-(5-formyl-1H-pyrrol-2-yl)butanenitrile)
- 127754-93-2(1-Tetradecanone, 1-(1H-pyrrol-2-yl)-)
- 860764-69-8(1,3-Propanedione, 1,3-di-1H-pyrrol-2-yl-)
- 868395-55-5(2-Pyridinepropanenitrile,5-methyl-b-oxo-)
- 1073-26-3(2-Propionylpyrrole)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
